Cas no 2580253-13-8 (2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid)
2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid
- 2580253-13-8
- EN300-27726217
- 2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid
-
- Inchi: 1S/C21H24N2O4/c24-20(25)14-23(13-16-7-3-1-4-8-16)19-11-18(12-19)22-21(26)27-15-17-9-5-2-6-10-17/h1-10,18-19H,11-15H2,(H,22,26)(H,24,25)
- InChI Key: PPDMBCNRBOOWAZ-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(NC1CC(C1)N(CC(=O)O)CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 368.17360725g/mol
- Monoisotopic Mass: 368.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 9
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 78.9Ų
2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27726217-1g |
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid |
2580253-13-8 | 1g |
$1286.0 | 2023-09-10 | ||
| Enamine | EN300-27726217-5g |
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid |
2580253-13-8 | 5g |
$3728.0 | 2023-09-10 | ||
| Enamine | EN300-27726217-10g |
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid |
2580253-13-8 | 10g |
$5528.0 | 2023-09-10 | ||
| Enamine | EN300-27726217-0.05g |
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid |
2580253-13-8 | 95.0% | 0.05g |
$1080.0 | 2025-03-19 | |
| Enamine | EN300-27726217-0.1g |
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid |
2580253-13-8 | 95.0% | 0.1g |
$1131.0 | 2025-03-19 | |
| Enamine | EN300-27726217-0.25g |
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid |
2580253-13-8 | 95.0% | 0.25g |
$1183.0 | 2025-03-19 | |
| Enamine | EN300-27726217-0.5g |
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid |
2580253-13-8 | 95.0% | 0.5g |
$1234.0 | 2025-03-19 | |
| Enamine | EN300-27726217-1.0g |
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid |
2580253-13-8 | 95.0% | 1.0g |
$1286.0 | 2025-03-19 | |
| Enamine | EN300-27726217-2.5g |
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid |
2580253-13-8 | 95.0% | 2.5g |
$2520.0 | 2025-03-19 | |
| Enamine | EN300-27726217-5.0g |
2-{benzyl[(1s,3s)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]amino}acetic acid |
2580253-13-8 | 95.0% | 5.0g |
$3728.0 | 2025-03-19 |
2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid
Comprehensive Analysis of 2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid (CAS No. 2580253-13-8)
In the realm of pharmaceutical and organic chemistry, 2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid (CAS No. 2580253-13-8) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclobutylamino backbone and benzyloxy carbonyl protective group, is widely studied for its potential applications in drug development and biochemical research. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.
The compound's benzyl and acetic acid moieties contribute to its solubility and reactivity, making it a valuable intermediate in synthetic pathways. Recent studies highlight its role in the design of peptide mimetics and enzyme inhibitors, addressing growing demand for novel therapeutics in areas such as oncology and immunology. With the rise of AI-driven drug discovery, 2580253-13-8 has also been flagged in computational screens for its binding affinity to proteins involved in inflammatory pathways.
From a synthetic chemistry perspective, the (1s,3s)-3-aminocyclobutane core of this compound offers steric constraints that are pivotal for conformational control in medicinal chemistry. This aligns with current trends favoring rigid scaffolds to improve drug potency and reduce off-target effects. Laboratories optimizing C-N coupling reactions often reference this compound as a benchmark for evaluating new catalytic systems.
Environmental and regulatory considerations are also part of the discourse around 2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid. Its biodegradability and low ecotoxicity profile make it a candidate for green chemistry initiatives, resonating with industry shifts toward sustainable practices. Analytical methods like HPLC-MS and NMR are routinely employed to characterize its purity, reflecting stringent quality standards in pharmaceutical manufacturing.
Market analysts note increasing patent filings involving derivatives of 2580253-13-8, particularly in small-molecule therapeutics. This trend underscores its commercial viability, with niche applications expanding into proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. As researchers explore its structure-activity relationships (SAR), this compound continues to inspire innovation across multidisciplinary fields.
In summary, 2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid represents a convergence of synthetic utility and therapeutic potential. Its relevance to precision medicine and catalysis science ensures sustained attention from both academic and industrial sectors, solidifying its position as a cornerstone in modern chemical research.
2580253-13-8 (2-{benzyl(1s,3s)-3-{(benzyloxy)carbonylamino}cyclobutylamino}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)